Cas no 659729-78-9 (3-Amino-8-methoxyquinoxalin-2(1H)-one)

• Product Name: 3-Amino-8-methoxyquinoxalin-2(1H)-one
• CAS No: 659729-78-9
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 962882
• PubChem ID: 16747958
• Update Time: 2025-10-29

3-Amino-8-methoxyquinoxalin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-8-methoxyquinoxalin-2(1H)-one
• 2(1H)-Quinoxalinone,3-amino-8-methoxy-(9CI)
• 3-amino-8-methoxy-1H-quinoxalin-2-one
• 3-azanyl-8-methoxy-1H-quinoxalin-2-one
• SCHEMBL1041136
• A835292
• 3-amino-8-methoxy-1,2-dihydroquinoxalin-2-one
• AKOS015910051
• 659729-78-9
• DTXSID00587785

• Inchi： 1S/C9H9N3O2/c1-14-6-4-2-3-5-7(6)12-9(13)8(10)11-5/h2-4H,1H3,(H2,10,11)(H,12,13)
• InChI Key： NAWBWSWMWIAHFG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1NC(C(N)=N2)=O

Computed Properties

• Exact Mass: 191.06900
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 81.00000
• LogP: 1.09510

Additional information on 3-Amino-8-methoxyquinoxalin-2(1H)-one

Comprehensive Overview of 3-Amino-8-methoxyquinoxalin-2(1H)-one (CAS No. 659729-78-9)

3-Amino-8-methoxyquinoxalin-2(1H)-one (CAS No. 659729-78-9) is a specialized quinoxaline derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its amino and methoxy functional groups, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing novel bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in heterocyclic compounds like 3-Amino-8-methoxyquinoxalin-2(1H)-one aligns with current trends in precision medicine and green chemistry. Recent studies highlight its utility in designing small-molecule therapeutics targeting metabolic disorders and inflammatory diseases. Its low toxicity profile and high solubility make it a promising candidate for further optimization. Additionally, the compound's photophysical properties have sparked investigations into its use in fluorescent probes for cellular imaging.

From an industrial perspective, 659729-78-9 is often discussed in forums focusing on scalable synthesis and cost-effective production of fine chemicals. Innovations in catalytic methods and microwave-assisted reactions have improved yields for similar quinoxalinone derivatives, addressing common challenges like regioselectivity and purification. These advancements resonate with the broader demand for sustainable synthetic routes in the chemical industry.

Frequently searched questions about this compound include: "What are the biological activities of 3-Amino-8-methoxyquinoxalin-2(1H)-one?" and "How to characterize quinoxalinone derivatives using NMR?". Analytical techniques such as LC-MS and X-ray crystallography are critical for quality control, while computational tools like molecular docking help predict its binding affinity to biological targets. The compound's structure-activity relationships (SAR) are also a hot topic in medicinal chemistry circles.

In summary, 3-Amino-8-methoxyquinoxalin-2(1H)-one represents a versatile scaffold with multidisciplinary applications. Its relevance to drug development pipelines and material science continues to drive research, supported by emerging technologies in high-throughput screening and cheminformatics. As the scientific community prioritizes molecular diversity, this compound exemplifies the intersection of innovation and practical utility in modern chemistry.